1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-methoxynaphthalen-1-yl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methoxynaphthalen-1-yl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H19ClN2O4S2/c1-27-17-9-8-15(13-5-2-3-6-14(13)17)22-20(24)16-7-4-12-23(16)29(25,26)19-11-10-18(21)28-19/h2-3,5-6,8-11,16H,4,7,12H2,1H3,(H,22,24)
• InChI Key: YBLOBSDKRWVGIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)NC(=O)C3CCCN3S(=O)(=O)C4=CC=C(S4)Cl
• Molecular Formula: C20H19ClN2O4S2
• Molecular Weight: 451.0 g/mol

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-methoxynaphthalen-1-yl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C20H19ClN2O4S2 and its molecular weight is 450.95. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Molecular Conformation Analysis

• The compound has been studied for its crystal structure and molecular conformation, revealing insights into its potential as an antineoplastic agent. Its structure was determined using X-ray analysis and molecular orbital methods, indicating a planar methoxyphenyl ring linked to a 2-carboxamide substituted oxo-pyrrolidine moiety via a sulfonyl group (Banerjee et al., 2002).

Antimicrobial Activities

• Synthesis from related compounds has been explored, assessing antimicrobial activities against various bacteria and Candida albicans. Interestingly, these studies found that the synthesized compounds did not exhibit significant activity against the tested organisms (Ovonramwen et al., 2021).

Application in Organic Synthesis

• This chemical has been used in reactions leading to the formation of new substituted dibenzoxanthenes, diarylmethane derivatives, and calixarenes. This indicates its utility in the field of organic synthesis, particularly in generating complex organic compounds (Gazizov et al., 2015).